Cas no 88925-51-3 (1,3-Cyclohexanedione, 5-cycloheptyl-2-[1-(ethoxyamino)butylidene]-)

1,3-Cyclohexanedione, 5-cycloheptyl-2-[1-(ethoxyamino)butylidene]- structure
88925-51-3 structure
Product Name:1,3-Cyclohexanedione, 5-cycloheptyl-2-[1-(ethoxyamino)butylidene]-
CAS No:88925-51-3
MF:C19H31NO3
MW:321.454345941544
CID:619646
PubChem ID:137076788
Update Time:2025-04-19

1,3-Cyclohexanedione, 5-cycloheptyl-2-[1-(ethoxyamino)butylidene]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-cycloheptyl-2-[1-(ethoxyamino)butylidene]-
    • 5-cycloheptyl-2-[1-(ethoxyamino)butylidene]cyclohexane-1,3-dione
    • 88925-51-3
    • DTXSID90529179
    • Inchi: 1S/C19H31NO3/c1-3-9-16(20-23-4-2)19-17(21)12-15(13-18(19)22)14-10-7-5-6-8-11-14/h14-15,21H,3-13H2,1-2H3/b20-16+
    • InChI Key: OSRBDNARXVABAK-CAPFRKAQSA-N
    • SMILES: OC1=C(/C(/CCC)=N/OCC)C(CC(C1)C1CCCCCC1)=O

Computed Properties

  • Exact Mass: 321.23039385g/mol
  • Monoisotopic Mass: 321.23039385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 58.9Ų
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